Cas no 1261940-11-7 (4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid
• CAS No: 1261940-11-7
• MF: C₁₅H₁₀ClNO₆
• MW: 335.696003437042
• MDL: MFCD18322639
• CID: 2764852
• PubChem ID: 53228458
• Update Time: 2025-11-02

4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95%
• 1261940-11-7
• 4-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-2-NITROBENZOIC ACID
• 2'-Chloro-5'-(methoxycarbonyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• DTXSID40691991
• MFCD18322639
• 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid

• MDL： MFCD18322639
• Inchi： 1S/C15H10ClNO6/c1-23-15(20)9-3-5-12(16)11(6-9)8-2-4-10(14(18)19)13(7-8)17(21)22/h2-7H,1H3,(H,18,19)
• InChI Key： AXXFEUKRUJAHPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 335.0196647Da
• Monoisotopic Mass: 335.0196647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid

4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid (CAS No. 1261940-11-7): A Comprehensive Overview

4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid (CAS No. 1261940-11-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the synthesis of advanced materials and active pharmaceutical ingredients (APIs). With the increasing demand for nitrobenzoic acid derivatives in drug discovery, this chemical has become a focal point for researchers aiming to develop novel therapeutic agents.

The molecular formula of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid is C₁₅H₁₀ClNO₆, and it features a nitrobenzoic acid core coupled with a chloro-methoxycarbonylphenyl moiety. This structural combination enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in creating anti-inflammatory and antimicrobial compounds, aligning with the growing interest in multi-drug-resistant (MDR) pathogen treatments.

In the pharmaceutical industry, 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid is often utilized as a building block for small-molecule drugs. Its nitro group and carboxylic acid functionality allow for versatile chemical modifications, enabling the development of targeted therapies. For instance, researchers are exploring its derivatives for applications in cancer immunotherapy and neurodegenerative disease treatments, areas that are currently trending in biomedical research.

The synthesis of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and nitration. These processes are optimized to achieve high yields and purity, which are critical for its use in high-value chemical applications. Environmental considerations have also led to the development of greener synthesis methods, such as catalytic hydrogenation, to reduce waste and improve sustainability.

From a commercial perspective, the demand for 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid is driven by its role in API manufacturing. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound for preclinical and clinical studies. Market reports indicate a steady growth trajectory, particularly in regions like North America and Asia-Pacific, where drug discovery and custom synthesis services are expanding rapidly.

In addition to its pharmaceutical applications, 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid is also explored in material science. Its ability to form stable coordination complexes with metals makes it a candidate for developing advanced polymers and catalysts. Researchers are investigating its potential in organic electronics, such as OLEDs and photovoltaic cells, which are pivotal in the transition to renewable energy technologies.

Safety and handling of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid require standard laboratory precautions. While it is not classified as a hazardous substance under most regulatory frameworks, proper storage in cool, dry conditions is recommended to maintain its stability. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

Looking ahead, the versatility of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid positions it as a key player in interdisciplinary research. Its applications span from medicinal chemistry to sustainable materials, reflecting the broader trends in science and technology. As innovation continues, this compound is likely to remain at the forefront of cutting-edge chemical research.